Cas no 2092051-28-8 (2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane)

• Product Name: 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane
• CAS No: 2092051-28-8
• MF: C₅H₇BrF₂
• MW: 185.009887933731
• CID: 5057366
• PubChem ID: 121207566
• Update Time: 2025-06-10

2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1,1-difluoro-3-methylcyclopropane
• 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane

• Inchi： 1S/C5H7BrF2/c1-3-4(2-6)5(3,7)8/h3-4H,2H2,1H3
• InChI Key： DEXKNCFRHYBDIL-UHFFFAOYSA-N
• SMILES： BrCC1C(C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• XLogP3: 2.5
• Topological Polar Surface Area: 0

Additional information on 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane

Introduction to 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane (CAS No. 2092051-28-8)

2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane, with the CAS number 2092051-28-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromomethyl group, difluoro substitution, and cyclopropane ring, which collectively contribute to its distinct chemical properties and reactivity.

The synthesis of 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane typically involves a multi-step process that includes the formation of a cyclopropane ring, the introduction of fluorine atoms, and the bromination of the methyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane has shown promise as a building block for the synthesis of novel drugs. The presence of the bromomethyl group allows for facile functionalization through various substitution reactions, enabling the creation of a wide range of derivatives with diverse biological activities. For instance, studies have demonstrated that compounds derived from 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane exhibit potent antiviral and anticancer properties, making them potential candidates for drug development.

The difluoro substitution in 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane also plays a crucial role in modulating its physical and chemical properties. Fluorine atoms are known for their strong electron-withdrawing effects and high electronegativity, which can influence the compound's stability, solubility, and reactivity. These properties are particularly valuable in the design of molecules with enhanced pharmacokinetic profiles and reduced toxicity.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane has found use in materials science. The unique combination of a cyclopropane ring and fluorinated groups makes it an attractive candidate for the development of advanced materials with improved mechanical strength and thermal stability. Recent research has explored the use of this compound in the synthesis of polymers and coatings with enhanced performance characteristics.

The cyclopropane ring in 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane is particularly noteworthy due to its high strain energy. This strain can be harnessed to drive chemical reactions that would otherwise be energetically unfavorable. For example, studies have shown that the cyclopropane ring can undergo ring-opening reactions under mild conditions, generating reactive intermediates that can be further functionalized to produce complex molecules with diverse functionalities.

The versatility of 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane has also been highlighted in recent publications on organic synthesis. Researchers have developed novel catalytic systems that enable selective transformations of this compound into valuable intermediates for fine chemical synthesis. These advancements not only expand the synthetic toolkit available to chemists but also open up new avenues for exploring the chemical space accessible from this starting material.

In conclusion, 2-(Bromomethyl)-1,1-difluoro-3-methylcyclopropane (CAS No. 2092051-28-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with improved properties. Ongoing research continues to uncover new opportunities for utilizing this compound in innovative ways, solidifying its importance in modern chemistry.